Cas no 95399-94-3 (3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
• CAS No: 95399-94-3
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• CID: 4351568
• PubChem ID: 14170522
• Update Time: 2025-04-24

3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-6-fluoro-2-(trifluoromethyl)-
• 3-CHLORO-6-FLUORO-2-(TRIFLUOROMETHYL)BENZALDEHYDE
• AKOS040694908
• 95399-94-3
• SCHEMBL1591369
• 3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H3ClF4O/c9-5-1-2-6(10)4(3-14)7(5)8(11,12)13/h1-3H
• InChI Key： VXSSXXLQZFRPHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 225.9808551g/mol
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes